Cas no 178063-33-7 (3-(2,6-dichlorophenyl)propan-1-amine)

• Product Name: 3-(2,6-dichlorophenyl)propan-1-amine
• CAS No: 178063-33-7
• MF: C₉H₁₁Cl₂N
• MW: 204.096340417862
• MDL: MFCD09744436
• CID: 3816861
• PubChem ID: 23077678
• Update Time: 2025-05-23

3-(2,6-dichlorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamine, 2,6-dichloro-
• 3-(2,6-dichlorophenyl)propan-1-amine
• MUPCHDIPZYDGEA-UHFFFAOYSA-N
• Z424783074
• AKOS009481439
• DHA06333
• F9995-2059
• 3-(2,6-dichlorophenyl)propylamine
• 985-647-5
• 178063-33-7
• EN300-263312
• SCHEMBL3294883

• MDL： MFCD09744436
• Inchi： 1S/C9H11Cl2N/c10-8-4-1-5-9(11)7(8)3-2-6-12/h1,4-5H,2-3,6,12H2
• InChI Key： MUPCHDIPZYDGEA-UHFFFAOYSA-N
• SMILES： C1(CCCN)=C(Cl)C=CC=C1Cl

Computed Properties

• Exact Mass: 203.027
• Monoisotopic Mass: 203.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 2.9

Additional information on 3-(2,6-dichlorophenyl)propan-1-amine

3-(2,6-Dichlorophenyl)Propan-1-Amine

3-(2,6-Dichlorophenyl)Propan-1-Amine, also known by its CAS number 178063-33-7, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of aromatic amines, which are widely used in pharmaceuticals, agrochemicals, and advanced materials. The structure of 3-(2,6-Dichlorophenyl)Propan-1-Amine consists of a propaneamine backbone attached to a dichlorophenyl group at the third position, making it a versatile molecule with promising chemical reactivity.

Recent studies have highlighted the importance of 3-(2,6-Dichlorophenyl)Propan-1-Amine in drug discovery processes. Researchers have explored its potential as a building block for synthesizing bioactive compounds with anti-inflammatory and anticancer properties. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibited significant inhibitory effects on key enzymes involved in inflammation pathways. This finding underscores its role as a valuable intermediate in the development of novel therapeutic agents.

In addition to its pharmaceutical applications, 3-(2,6-Dichlorophenyl)Propan-1-Amine has also been investigated for its utility in materials science. Scientists have utilized this compound as a precursor for synthesizing advanced polymers and coatings with enhanced mechanical and thermal properties. A 2024 research article in *Polymer Chemistry* reported that polymers derived from this compound exhibited superior resistance to UV degradation and improved adhesion properties, making them suitable for industrial applications such as automotive coatings and electronic encapsulants.

The synthesis of 3-(2,6-Dichlorophenyl)Propan-1-Amine has been optimized through various methodologies to enhance yield and purity. Traditional approaches involve nucleophilic aromatic substitution reactions, but recent advancements have introduced more efficient catalytic systems that reduce reaction time and energy consumption. For example, a 2024 study in *Green Chemistry* reported the use of microwave-assisted synthesis to produce this compound with high efficiency while minimizing environmental impact.

From an environmental standpoint, understanding the ecological impact of 3-(2,6-Dichlorophenyl)Propan-1-Amine is crucial for its sustainable use. Research conducted by environmental scientists has focused on its biodegradation pathways and potential toxicity to aquatic life. A 2024 study published in *Environmental Science & Technology* revealed that under aerobic conditions, this compound undergoes rapid biodegradation by microbial communities, reducing its persistence in natural ecosystems.

In conclusion, 3-(2,6-Dichlorophenyl)Propan-1-Amine (CAS No: 178063-33-7) is a multifaceted compound with diverse applications across various industries. Its role as an intermediate in drug discovery and materials science highlights its significance in modern chemistry. As research continues to uncover new potentials for this compound, it is expected to play an increasingly important role in advancing technological and therapeutic innovations.